Tetradecanoic acid, octadecyl ester
Overview
Description
Tetradecanoic acid, octadecyl ester, is a chemical compound studied for its various physical and chemical properties, synthesis methods, and potential applications in different fields such as thermal energy storage and acaricidal activity.
Synthesis Analysis
The synthesis of tetradecanoic acid and its derivatives can be achieved through different chemical pathways. For instance, the synthesis of carbon-13-labeled tetradecanoic acids involves treating 1-bromotridecane with K13CN to form the 13C-labeled nitrile, which upon hydrolysis yields the desired acid. This process is crucial for creating labeled compounds used in further chemical and biochemical studies (J. Sparrow, K. Patel, & J. Morrisett, 1983).
Molecular Structure Analysis
The molecular structure of this compound, and similar compounds has been characterized using various spectroscopic techniques. Structural characterization is essential for understanding the chemical behavior and potential applications of these compounds.
Chemical Reactions and Properties
The chemical reactions involving this compound, often lead to the formation of phase change materials (PCMs) for thermal energy storage. For example, synthesis and characterization of ditetradecyl succinate and dioctadecyl succinate have shown potential for thermal energy storage applications due to their satisfactory thermal properties, thermal reliability, and stability (Derya Kahraman Döğüşcü, 2019).
Physical Properties Analysis
The physical properties of this compound, and its derivatives, such as phase change temperatures and enthalpies, are crucial for their application as PCMs. These properties are determined using techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing insights into the materials' suitability for thermal energy storage applications.
Chemical Properties Analysis
The chemical properties, including acaricidal activity and antibacterial activity, of compounds derived from this compound, have been explored for potential uses in pest control and medical applications. For example, octadecanoic acid-tetrahydrofuran-3,4-diyl ester isolated from neem oil has shown significant acaricidal activity against Sarcoptes scabiei var. cuniculi larvae (Yong-hua Du et al., 2009).
Scientific Research Applications
Biomarkers in Psoriatic Nail
- Identification in Psoriatic Nail : Tetradecanoic acid, octadecyl ester, was identified in the nails of psoriatic patients using gas chromatography-mass spectrometry, marking its presence as a potential biomarker for psoriasis. This compound was not detected in normal nails, highlighting its specificity to the condition (Maeda et al., 1980).
Chemical Synthesis and Characterization
- Synthesis of Wax Esters : A study on the synthesis of wax esters, including this compound, demonstrated the chemical process and yield of these compounds, indicating their potential industrial applications (Singh et al., 2007).
- Synthesis of Labeled Compounds : Research on synthesizing carbon-13-labeled tetradecanoic acids provides insights into the chemical processes for creating isotopically labeled compounds for scientific studies (Sparrow et al., 1983).
Thermal Energy Storage
- Novel Phase Change Materials : this compound, has been studied for its application in thermal energy storage as a phase change material. Its thermal properties and reliability indicate potential for use in energy storage solutions (Döğüşcü, 2019).
Lubrication in Industrial Processes
- Lubricating Properties in Cold Rolling : The compound's efficacy as a lubricant in the stainless steel cold rolling process has been evaluated, suggesting its utility in industrial applications (Zhang et al., 2012).
Biological Studies
- Medfly Mating Procedures : Studies on the Mediterranean fruit fly during mating procedures identified this compound, among other compounds, providing insights into the biological changes and chemical signaling in insects (Al-Khshemawee et al., 2018).
Surface Chemistry
- Mixed Monolayers Study : Research on the surface chemistry of mixed monolayers, including this compound, contributes to the understanding of molecular interactions at surfaces, which has implications in various fields such as materials science and nanotechnology (Motomura et al., 1980).
properties
IUPAC Name |
octadecyl tetradecanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H64O2/c1-3-5-7-9-11-13-15-16-17-18-19-21-23-25-27-29-31-34-32(33)30-28-26-24-22-20-14-12-10-8-6-4-2/h3-31H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEDOGKKOPNRRKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H64O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0062921 | |
Record name | Tetradecanoic acid, octadecyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
480.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3234-81-9 | |
Record name | Stearyl myristate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3234-81-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Octadecyl myristate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003234819 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetradecanoic acid, octadecyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Tetradecanoic acid, octadecyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Octadecyl myristate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.805 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | STEARYL MYRISTATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/310RUQ1G0W | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Stearyl myristate in the emulsion-type wet strength agent described in the research paper?
A1: While the research paper doesn't explicitly detail the specific function of each component, Stearyl myristate is likely included as an emulsifying agent. [] As an ester of stearyl alcohol and myristic acid, Stearyl myristate possesses both hydrophilic and hydrophobic properties. This characteristic allows it to stabilize the mixture of water-soluble and water-insoluble components within the wet strength agent, preventing separation and ensuring a uniform product. Furthermore, Stearyl myristate might also contribute to the final properties of the paper, potentially influencing its flexibility and smoothness.
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